Dabigatran etexilate benzenesulfonate
Dabigatran etexilate benzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
1019206-65-5
VCID:
VC0159006
InChI:
InChI=1S/C34H41N7O5.C6H6O3S/c1-4-6-7-10-21-46-34(44)39-32(35)24-12-15-26(16-13-24)37-23-30-38-27-22-25(14-17-28(27)40(30)3)33(43)41(20-18-31(42)45-5-2)29-11-8-9-19-36-29;7-10(8,9)6-4-2-1-3-5-6/h8-9,11-17,19,22,37H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,39,44);1-5H,(H,7,8,9)
SMILES:
CCCCCCOC(=O)NC(=N)C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)OCC)C4=CC=CC=N4.C1=CC=C(C=C1)S(=O)(=O)O
Molecular Formula:
C40H47N7O8S
Molecular Weight:
785.917
Dabigatran etexilate benzenesulfonate
CAS No.: 1019206-65-5
Reference Standards
VCID: VC0159006
Molecular Formula: C40H47N7O8S
Molecular Weight: 785.917
| CAS No. | 1019206-65-5 |
|---|---|
| Product Name | Dabigatran etexilate benzenesulfonate |
| Molecular Formula | C40H47N7O8S |
| Molecular Weight | 785.917 |
| IUPAC Name | benzenesulfonic acid;ethyl 3-[[2-[[4-(N-hexoxycarbonylcarbamimidoyl)anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate |
| Standard InChI | InChI=1S/C34H41N7O5.C6H6O3S/c1-4-6-7-10-21-46-34(44)39-32(35)24-12-15-26(16-13-24)37-23-30-38-27-22-25(14-17-28(27)40(30)3)33(43)41(20-18-31(42)45-5-2)29-11-8-9-19-36-29;7-10(8,9)6-4-2-1-3-5-6/h8-9,11-17,19,22,37H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,39,44);1-5H,(H,7,8,9) |
| Standard InChIKey | BRDBLWXHNQWIEG-UHFFFAOYSA-N |
| SMILES | CCCCCCOC(=O)NC(=N)C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)OCC)C4=CC=CC=N4.C1=CC=C(C=C1)S(=O)(=O)O |
| Appearance | Powder |
| PubChem Compound | 156593811 |
| Last Modified | Dec 19 2021 |
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